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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644

Disclaimer: The information available for C.I. Solvent Red 195 is inconsistent across various
sources, particularly concerning its precise chemical structure and in some cases, its
fundamental properties. The most frequently cited identifier for this dye is CAS Number
164251-88-1. This guide primarily focuses on the information associated with this CAS number,
while acknowledging the existing ambiguities. Researchers are advised to verify the
specifications of their materials from the supplier.

C.l. Solvent Red 195 is a synthetic organic dye, classified as a monoazo dye, known for its
vibrant bluish-red hue.[1][2][3] It exhibits high solubility in organic solvents and is conversely
insoluble in water.[4] This property, combined with its excellent thermal stability and

lightfastness, makes it a widely used colorant in the plastics and polymer industries.[3][5][6]

Chemical Properties and Structure

There is a notable lack of consensus in publicly available resources regarding the definitive
chemical structure of Solvent Red 195 corresponding to CAS number 164251-88-1. While it is
classified as a monoazo dye, its precise IUPAC name and a verified structural formula are not
consistently reported. Some sources provide a molecular formula of C22H16N202, while
others associate the same CAS number with different formulas, indicating potential
misidentification or the existence of multiple products under the same commercial name.[4][7]

For the purpose of this guide, the most frequently cited properties are summarized below.

Table 1: Physicochemical Properties of C.I. Solvent Red 195 (CAS: 164251-88-1)
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Property Value Source(s)
CAS Number 164251-88-1 [5]
EINECS Number 605-352-4 [4]

C22H16N40 (Note:

Molecular Formula Inconsistent, other formulas [4]
reported)

Appearance Bluish-red powder [5]

Melting Point 216 °C [5]

Heat Resistance 300 °C (in Polystyrene) [3]

Light Fastness 7-8 (on a scale of 1-8) [3]

Table 2: Solubility of C.I. Solvent Red 195 (CAS: 164251-88-1) at 20°C

Solvent Solubility (g/L) Source(s)
Acetone 1.4 [8]

Butyl Acetate 1.3 [8]
Methylbenzene 2.7 [8]
Dichloromethane 37.1 [8]

Ethyl Alcohol 0.8 [8]

Water Insoluble [419]

Due to the ambiguity of the specific chemical structure, a generalized diagram of a monoazo
dye is provided below to illustrate the core chromophore.

Caption: Generalized structure of a monoazo dye.

Experimental Protocols

Synthesis of Solvent Red 195
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A method for the preparation of Solvent Red 195 is described in Chinese patent
CN107501988B.[10] The synthesis is a two-step process involving diazotization followed by a
coupling reaction.

Step 1: Diazotization

A diazo auxiliary agent is slowly added to sulfuric acid in a reaction kettle with stirring.

The mixture is stirred at 40-70 °C until the agent is completely dissolved.

The solution is then cooled to 0-5 °C.

Nitrosyl sulfuric acid is added, and the reaction proceeds for 1-5 hours.

The resulting mixture is slowly added to ice water for hydrolysis.

A diazonium salt ionic liquid stabilizer is added to yield the diazonium hydrolysate.

Step 2: Coupling Reaction

A coupling auxiliary agent is prepared in dilute sulfuric acid.

The diazonium hydrolysate is placed in a coupling reaction kettle.

The coupling solution is slowly added to the diazo solution, maintaining the reaction
temperature at 0-10 °C.

The reaction is allowed to proceed for 4-10 hours.

The final product is obtained by filtration, washing, and drying.
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Caption: Workflow for the synthesis of Solvent Red 195.
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Analytical Workflow

Due to the lack of specific, published analytical protocols for Solvent Red 195, a general
workflow for the characterization of a solvent dye is proposed.

e High-Performance Liquid Chromatography (HPLC): To determine the purity of the
synthesized dye and to separate it from any starting materials or by-products. A reverse-
phase column with a suitable organic mobile phase (e.g., acetonitrile/water gradient) would
typically be employed.

o UV-Visible Spectroscopy: To determine the maximum absorption wavelength (Amax) of the
dye in a suitable solvent (e.g., dichloromethane). This is crucial for its characterization as a
colorant.

o Mass Spectrometry (MS): To confirm the molecular weight of the compound. This would be a
key step in resolving the ambiguity of the molecular formula of Solvent Red 195.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be essential to
elucidate the precise chemical structure of the dye.
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Caption: General analytical workflow for a solvent dye.
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Applications

The primary application of Solvent Red 195 is in the coloration of a wide variety of plastics and
polymers.[11] Its high thermal stability makes it suitable for processing methods such as
injection molding and extrusion. Common plastics colored with Solvent Red 195 include:

Polystyrene (PS)

¢ High Impact Polystyrene (HIPS)

» Acrylonitrile Butadiene Styrene (ABS)

e Polycarbonate (PC)

e Polymethyl Methacrylate (PMMA)

+ Polyethylene Terephthalate (PET)

e Polyvinyl Chloride (PVC)

It is also used for the spin dyeing of synthetic fibers.[3]

Safety and Handling

Based on available Material Safety Data Sheets (MSDS), Solvent Red 195 is considered an
organic dye that can be toxic and irritating.[12] Care should be taken to avoid direct contact
with the skin, eyes, and respiratory tract.[12] When handling the powder, appropriate personal
protective equipment (PPE), such as gloves, safety goggles, and a respirator, should be worn
to minimize exposure.[12] The product should be stored in a cool, dry, and well-ventilated area
away from incompatible materials such as strong oxidizing agents.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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